N-(4-fluorophenyl)-2-oxo-2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-oxo-2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide
• InChI: InChI=1S/C17H20FN3O3/c18-12-3-5-13(6-4-12)19-16(23)17(24)20-10-7-14(8-11-20)21-9-1-2-15(21)22/h3-6,14H,1-2,7-11H2,(H,19,23)
• InChI Key: RPNHKMLLJRTCSL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2CCN(CC2)C(=O)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C17H20FN3O3
• Molecular Weight: 333.36 g/mol

Description

N-(4-fluorophenyl)-2-oxo-2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide, also known as FPOP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. FPOP is a derivative of the popular drug, N-phenyl-2-(2-oxoimidazolidin-1-yl)acetamide (PIA), which is used as an anticonvulsant and anxiolytic agent.

Mechanism of Action

N-(4-fluorophenyl)-2-oxo-2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide works by binding to specific amino acid residues in proteins and inducing oxidative modifications, such as carbonylation and nitration. These modifications can alter the protein's structure and function, leading to changes in protein-protein interactions and enzymatic activity.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-2-oxo-2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide has been shown to induce oxidative modifications in a wide range of proteins, including enzymes, receptors, and transcription factors. These modifications can have various effects on the protein's function, including changes in enzymatic activity, protein stability, and protein-protein interactions. N-(4-fluorophenyl)-2-oxo-2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide has also been shown to induce changes in cellular signaling pathways and gene expression.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-fluorophenyl)-2-oxo-2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide is its ability to induce oxidative modifications in proteins in a site-specific manner, allowing for the identification of specific amino acid residues involved in protein-protein interactions and enzymatic activity. N-(4-fluorophenyl)-2-oxo-2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide is also relatively easy to use and can be applied to a wide range of proteins. However, N-(4-fluorophenyl)-2-oxo-2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide has some limitations, including its potential to induce nonspecific oxidative modifications and its limited ability to penetrate cell membranes.

Future Directions

There are several future directions for N-(4-fluorophenyl)-2-oxo-2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide research, including the development of new N-(4-fluorophenyl)-2-oxo-2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide derivatives with improved site-specificity and selectivity, the application of N-(4-fluorophenyl)-2-oxo-2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide to the study of protein-protein interactions in complex cellular environments, and the development of N-(4-fluorophenyl)-2-oxo-2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide-based assays for drug screening and discovery. Additionally, N-(4-fluorophenyl)-2-oxo-2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide could be used in combination with other techniques, such as mass spectrometry and X-ray crystallography, to gain a more comprehensive understanding of protein structure and function.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-2-oxo-2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide involves the reaction of PIA with 4-fluoroaniline and 4-(2-oxopyrrolidin-1-yl)piperidine. The reaction takes place in the presence of a catalyst and under specific reaction conditions. The resulting product is then purified using various techniques, including column chromatography and recrystallization.

Scientific Research Applications

N-(4-fluorophenyl)-2-oxo-2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and drug discovery. In neuroscience, N-(4-fluorophenyl)-2-oxo-2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide has been used as a tool for protein footprinting, which involves the identification of protein-protein interactions and protein conformational changes. In pharmacology, N-(4-fluorophenyl)-2-oxo-2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide has been used to study drug-target interactions and drug resistance mechanisms. In drug discovery, N-(4-fluorophenyl)-2-oxo-2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]acetamide has been used to identify potential drug candidates by screening libraries of compounds for their ability to interact with specific protein targets.